3-(benzyloxy)-N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]benzamide

• IUPAC Name: N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C27H28ClN3O3/c1-2-26(32)31-15-13-30(14-16-31)25-12-11-22(28)18-24(25)29-27(33)21-9-6-10-23(17-21)34-19-20-7-4-3-5-8-20/h3-12,17-18H,2,13-16,19H2,1H3,(H,29,33)
• InChI Key: JEOMJJWUPLNAAI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C27H28ClN3O3
• Molecular Weight: 478.0 g/mol

Description

3-(benzyloxy)-N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known for its unique properties that make it a valuable tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]benzamide is not fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes and receptors in the body. This inhibition can lead to a wide range of biochemical and physiological effects, depending on the specific target of the compound.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. Some of these effects include:
1. Inhibition of certain enzymes and receptors in the body.
2. Alteration of cellular signaling pathways.
3. Induction of cell death in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

3-(benzyloxy)-N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]benzamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. High purity and high yield of the final product.
2. Wide range of applications in scientific research.
3. Potential to develop new drugs and therapies for various diseases.
Some of the limitations include:
1. Limited availability of the compound.
2. High cost of the synthesis process.
3. Limited understanding of the mechanism of action.

Future Directions

There are several future directions for research involving 3-(benzyloxy)-N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]benzamide. Some of these directions include:
1. Investigating the mechanism of action in more detail.
2. Developing new synthesis methods to improve yield and reduce cost.
3. Studying the potential use of this compound in combination with other drugs and therapies.
4. Investigating the potential use of this compound in the treatment of various diseases, such as cancer and Alzheimer's disease.
In conclusion, this compound is a valuable tool for investigating various biochemical and physiological processes. This compound has a wide range of applications in scientific research and has the potential to lead to the development of new drugs and therapies for various diseases. Further research is needed to fully understand the mechanism of action and to explore the potential uses of this compound in the future.

Scientific Research Applications

3-(benzyloxy)-N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]benzamide has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of applications, including:
1. Investigating the mechanism of action of various drugs and compounds.
2. Studying the biochemical and physiological effects of various compounds on cells and tissues.
3. Developing new drugs and therapies for various diseases.